Cas no 1806853-68-8 (5-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 5-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1806853-68-8
• MF: C₉H₄BrF₅N₂
• MW: 315.03747844696
• CID: 4880371
• Update Time: 2025-06-07

5-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4BrF5N2/c10-1-4-3-17-7(9(13,14)15)5(2-16)6(4)8(11)12/h3,8H,1H2
• InChI Key： PJBOKCWQTZRZAY-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)(F)F)C(C#N)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7

Additional information on 5-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

Introduction to 5-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806853-68-8)

5-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806853-68-8, is characterized by its complex molecular structure, which includes multiple fluorinated and brominated substituents. These functional groups contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The pyridine core of this compound serves as a versatile scaffold, enabling its incorporation into a wide range of pharmacophores. The presence of a bromomethyl group at the 5-position provides a reactive site for further functionalization, while the cyano and difluoromethyl groups at the 3- and 4-positions, respectively, enhance its reactivity and metabolic stability. These features make it particularly useful in the development of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated pyridines due to their favorable pharmacokinetic properties and improved binding affinity to biological targets. The introduction of multiple fluorine atoms in 5-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine not only enhances its lipophilicity but also modulates its electronic properties, thereby influencing its interactions with biological receptors. This has led to several promising applications in drug discovery, particularly in the design of small-molecule inhibitors and agonists.

One of the most notable applications of this compound is in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The combination of bromomethyl and cyano groups allows for selective modifications that can fine-tune the binding affinity and selectivity of kinase inhibitors. Furthermore, the presence of difluoromethyl and trifluoromethyl groups helps to improve the metabolic stability of these inhibitors, reducing their degradation in vivo.

Recent studies have also explored the use of 5-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine as a building block for antiviral agents. The structural features of this compound have been found to be conducive to interactions with viral proteases and polymerases, making it a potential candidate for developing novel antiviral drugs. The fluorinated substituents play a crucial role in enhancing the drug's resistance to enzymatic degradation, thereby improving its therapeutic efficacy.

The compound's utility extends beyond oncology and virology; it has also shown promise in the development of neuroprotective agents. The pyridine scaffold is well-suited for modulating neurotransmitter receptors, such as those for serotonin and dopamine. By incorporating this compound into drug candidates, researchers aim to develop treatments for neurodegenerative diseases like Alzheimer's and Parkinson's. The bromomethyl group provides a handle for further derivatization, allowing for the creation of highly specific ligands that can target these receptors with minimal off-target effects.

From a synthetic chemistry perspective, 5-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine represents an excellent example of how structural complexity can be leveraged to achieve desired biological outcomes. The strategic placement of bromine, cyano, difluoromethyl, and trifluoromethyl groups allows for diverse chemical transformations, enabling access to a broad spectrum of derivatives. This flexibility has made it a preferred choice for medicinal chemists seeking to develop novel therapeutics.

The growing body of research on fluorinated pyridines underscores their importance in modern drug discovery. Compounds like 5-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine continue to inspire new synthetic strategies and pharmacological applications. As our understanding of their mechanisms of action improves, so too does our ability to harness their potential for therapeutic benefit.

In conclusion, 5-(Bromomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806853-68-8) is a multifaceted compound with significant implications for pharmaceutical research. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules across various therapeutic areas. As research progresses, it is likely that new applications for this compound will continue to emerge, further solidifying its role as a cornerstone in medicinal chemistry.